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Introduction

CR665 is a novel therapeutic agent under development, for which accurate and reliable

quantification in biological matrices is essential for pharmacokinetic (PK) and

pharmacodynamic (PD) studies. These application notes provide detailed protocols for two

validated bioanalytical methods for the determination of CR665 in human plasma: a highly

sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method and a

robust Enzyme-Linked Immunosorbent Assay (ELISA). These methods are intended for use by

researchers, scientists, and drug development professionals to support preclinical and clinical

studies of CR665. The validation of these methods has been performed in accordance with

regulatory guidelines to ensure data quality and reliability.[1][2][3][4]

Method 1: Quantification of CR665 in Human Plasma
by LC-MS/MS
This method provides a highly selective and sensitive approach for the quantification of CR665
in human plasma, suitable for studies requiring low detection limits and high specificity.

1. Principle

The method involves the extraction of CR665 and an internal standard (IS) from human plasma

via protein precipitation.[5] The extracted analytes are then separated using reversed-phase
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high-performance liquid chromatography (HPLC) and detected by a tandem mass spectrometer

operating in the multiple reaction monitoring (MRM) mode with positive electrospray ionization.

2. Experimental Protocol

2.1. Materials and Reagents

CR665 reference standard

CR665-d4 (internal standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (K2-EDTA)

2.2. Sample Preparation

Thaw plasma samples on ice.

To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample, calibration standard, or

quality control (QC) sample.

Add 10 µL of the internal standard working solution (CR665-d4, 1 µg/mL in methanol).

Vortex for 10 seconds to mix.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer 200 µL of the supernatant to a clean 96-well plate or autosampler vial.
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Inject 5 µL into the LC-MS/MS system.

2.3. LC-MS/MS Instrumentation and Conditions

HPLC System: Shimadzu Nexera X2 or equivalent

Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Gradient:

0-0.5 min: 5% B

0.5-2.5 min: 5-95% B

2.5-3.0 min: 95% B

3.1-4.0 min: 5% B

Ionization Mode: Electrospray Ionization (ESI), Positive

MRM Transitions:

CR665: Q1 452.3 -> Q3 289.1

CR665-d4 (IS): Q1 456.3 -> Q3 293.1

3. Data Presentation

Table 1: LC-MS/MS Method Validation Summary
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Parameter Result

Linearity Range 0.1 - 1000 ng/mL (r² > 0.998)

Lower Limit of Quantification (LLOQ) 0.1 ng/mL

Intra-Assay Precision (%CV) ≤ 6.5%

Inter-Assay Precision (%CV) ≤ 8.2%

Accuracy (% Bias) -5.8% to 7.3%

Recovery 88.5% - 95.2%

Matrix Effect Minimal, IS-normalized factor 0.95-1.04

Stability (24h at RT, 3 freeze-thaw cycles) Stable (<10% deviation)

4. Visualization
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Caption: Workflow for CR665 quantification by LC-MS/MS.
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Method 2: Quantification of CR665 in Human Plasma
by ELISA
This competitive ELISA method is a high-throughput alternative for the quantification of CR665
in human plasma, suitable for large sample batches.

1. Principle

This assay is a competitive inhibition ELISA. CR665 in the sample competes with a fixed

amount of biotinylated CR665 for binding sites on a pre-coated antibody. The amount of bound

biotinylated CR665 is inversely proportional to the concentration of CR665 in the sample. The

bound biotinylated CR665 is detected using streptavidin-HRP, and the signal is developed with

a chromogenic substrate.

2. Experimental Protocol

2.1. Materials and Reagents

Anti-CR665 coated 96-well plate

CR665 standard

Biotinylated CR665

Assay Diluent

Streptavidin-HRP

Wash Buffer (1X)

TMB Substrate

Stop Solution (e.g., 2N H₂SO₄)

Human plasma (K2-EDTA)

2.2. Assay Procedure
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Prepare all reagents, standards, and samples as instructed in the kit manual.

Add 50 µL of Assay Diluent to each well.

Add 50 µL of standard, control, or plasma sample to the appropriate wells.

Add 50 µL of biotinylated CR665 to each well.

Seal the plate and incubate for 2 hours at room temperature with gentle shaking.

Aspirate each well and wash 4 times with 300 µL of 1X Wash Buffer.

Add 100 µL of Streptavidin-HRP to each well.

Incubate for 1 hour at room temperature with gentle shaking.

Repeat the wash step as in step 6.

Add 100 µL of TMB Substrate to each well.

Incubate for 20 minutes at room temperature in the dark.

Add 50 µL of Stop Solution to each well.

Read the absorbance at 450 nm within 30 minutes.

3. Data Presentation

Table 2: ELISA Method Validation Summary
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Parameter Result

Assay Range 1.56 - 100 ng/mL

Sensitivity (LOD) 0.5 ng/mL

Intra-Assay Precision (%CV) ≤ 7.8%

Inter-Assay Precision (%CV) ≤ 9.5%

Accuracy (% Recovery) 92% - 108%

Specificity
High specificity for CR665, no significant cross-

reactivity with major metabolites.

Dilution Linearity Linear upon dilution.

4. Visualization
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ELISA Plate Steps

Data Acquisition

Add Assay Diluent (50 µL)

Add Sample/Standard (50 µL)

Add Biotinylated CR665 (50 µL)

Incubate (2h, RT)

Wash (4x)

Add Streptavidin-HRP (100 µL)

Incubate (1h, RT)

Wash (4x)

Add TMB Substrate (100 µL)

Incubate (20 min, dark)

Add Stop Solution (50 µL)

Read Absorbance at 450 nm

Click to download full resolution via product page

Caption: Competitive ELISA workflow for CR665 quantification.
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Summary and Comparison of Methods

Both the LC-MS/MS and ELISA methods provide reliable and accurate quantification of CR665
in human plasma. The choice of method will depend on the specific requirements of the study.

The LC-MS/MS method offers higher sensitivity and specificity, making it ideal for studies

requiring low-level quantification and for regulatory submissions. The ELISA method provides a

higher-throughput and more cost-effective solution for screening large numbers of samples.

Disclaimer: These are example protocols and should be fully validated in the end-user's

laboratory for their specific application. The performance characteristics presented are for

guidance only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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